Cas no 851980-16-0 (N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide)

• Product Name: N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide
• CAS No: 851980-16-0
• MF: C₁₇H₁₆ClN₃O₄S
• MW: 393.844641685486
• CID: 6151277
• PubChem ID: 7105636
• Update Time: 2025-10-22

N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide
• AKOS024590738
• F0642-2217
• N'-(6-chlorobenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzohydrazide
• 851980-16-0

• Inchi： 1S/C17H16ClN3O4S/c1-23-12-6-9(7-13(24-2)15(12)25-3)16(22)20-21-17-19-11-5-4-10(18)8-14(11)26-17/h4-8H,1-3H3,(H,19,21)(H,20,22)
• InChI Key： BLCOVLLJROKASR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)NNC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 393.0550049g/mol
• Monoisotopic Mass: 393.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide

Comprehensive Overview of N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide (CAS 851980-16-0)

N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide (CAS 851980-16-0) is a specialized benzothiazole derivative with significant potential in pharmaceutical research and organic synthesis. This compound features a unique molecular structure combining a chlorinated benzothiazole moiety with a trimethoxybenzohydrazide group, making it particularly interesting for drug discovery applications targeting various biological pathways.

The growing interest in benzothiazole-based compounds stems from their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers are actively investigating CAS 851980-16-0 as a potential scaffold for developing novel therapeutic agents, especially in the context of addressing antibiotic resistance and targeted cancer therapies - two of the most pressing challenges in modern medicine.

From a chemical perspective, N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide demonstrates excellent stability under standard laboratory conditions, with a molecular weight of 407.86 g/mol. Its structural features contribute to both lipophilic character (from the trimethoxybenzene group) and hydrogen bonding capacity (through the hydrazide functionality), making it particularly valuable for medicinal chemistry applications where balanced solubility is required.

The synthesis of 851980-16-0 typically involves condensation reactions between appropriately substituted benzothiazole amines and trimethoxybenzoic acid derivatives. Recent advances in green chemistry have led to improved synthetic protocols for this class of compounds, reducing environmental impact while maintaining high yields - a key consideration for pharmaceutical manufacturers facing increasing sustainability requirements.

Analytical characterization of N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide typically employs techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's distinct spectral signatures, particularly in the aromatic region, facilitate quality control during production and help researchers verify compound identity in biological studies.

In drug discovery pipelines, CAS 851980-16-0 has shown promise as a building block for kinase inhibitors and antimicrobial agents. The chloro-benzothiazole component is known to interact with various enzyme active sites, while the trimethoxybenzohydrazide moiety can contribute to target specificity. This dual functionality makes the compound particularly valuable for structure-activity relationship studies in medicinal chemistry programs.

The pharmaceutical industry's increasing focus on targeted drug delivery and personalized medicine has created new opportunities for specialized compounds like N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide. Researchers are exploring its potential in prodrug design and as a component of drug conjugates, particularly for conditions requiring tissue-specific delivery.

From a commercial perspective, the global market for benzothiazole derivatives is projected to grow steadily, driven by increasing R&D investment in novel therapeutic agents. CAS 851980-16-0 occupies a niche position in this market, with demand primarily coming from academic research institutions and pharmaceutical companies engaged in early-stage drug discovery.

Quality specifications for 851980-16-0 typically require ≥95% purity by HPLC, with strict controls on residual solvents and heavy metals. Reputable suppliers provide comprehensive analytical data packages, including chromatograms and spectral data, to support research applications. Proper storage conditions (typically 2-8°C under inert atmosphere) help maintain the compound's stability over extended periods.

Recent scientific literature highlights several innovative applications of N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide derivatives, particularly in the development of fluorescent probes for biological imaging and as components of metal-organic frameworks for catalytic applications. These diverse applications underscore the compound's versatility beyond traditional pharmaceutical uses.

Safety assessments indicate that CAS 851980-16-0 requires standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment (gloves, safety glasses) and adequate ventilation are recommended when working with this material in powder form.

The future research directions for N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide include exploration of its potential in combination therapies and nanotechnology-based drug delivery systems. The compound's molecular features make it particularly suitable for conjugation with various nanocarriers, opening possibilities for advanced formulation strategies.

For researchers sourcing 851980-16-0, it's essential to verify supplier credentials and request certificates of analysis. The compound is typically available in milligram to gram quantities from specialty chemical providers, with lead times varying based on production schedules and quality control requirements.

In conclusion, N'-(6-chloro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzohydrazide (CAS 851980-16-0) represents an important benzothiazole derivative with growing significance in pharmaceutical research and specialty chemical applications. Its unique structural features and demonstrated biological activity make it a valuable compound for addressing current challenges in drug discovery and development.